pyrrolidine-3-carboximidamide dihydrochloride

• CAS No.: 1379299-76-9
• Molecular Formula: C5H13Cl2N3
• Molecular Weight: 186.1

Description

Pyrrolidine-3-carboximidamide dihydrochloride is a chemical compound with the molecular formula C5H12ClN3 and a molecular weight of 149.62 g/mol . This compound is characterized by its pyrrolidine ring structure, which is a five-membered nitrogen-containing ring. It is commonly used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of pyrrolidine-3-carboximidamide dihydrochloride typically involves the reaction of pyrrolidine with cyanamide under acidic conditions to form the carboximidamide group. The resulting product is then treated with hydrochloric acid to obtain the dihydrochloride salt. The reaction conditions often include maintaining a controlled temperature and pH to ensure the desired product yield .

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and equipment to ensure high purity and yield. The reaction is carefully monitored to maintain optimal conditions, and the final product is purified through crystallization or other suitable methods .

Chemical Reactions Analysis

Types of Reactions: Pyrrolidine-3-carboximidamide dihydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: It can be reduced to form amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the carboximidamide group is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Nucleophiles like amines and alcohols are commonly used in substitution reactions.

Major Products Formed:

Oxidation: Oxo derivatives of pyrrolidine.

Reduction: Amine derivatives.

Substitution: Various substituted pyrrolidine derivatives.

Scientific Research Applications

Pyrrolidine-3-carboximidamide dihydrochloride is widely used in scientific research due to its versatile chemical properties. Some of its applications include:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Employed in the study of enzyme mechanisms and protein interactions.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of pyrrolidine-3-carboximidamide dihydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes and proteins, altering their activity and function. This interaction can lead to various biological effects, such as inhibition of enzyme activity or modulation of protein-protein interactions. The exact molecular pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Pyrrolidine-3-carboximidamide dihydrochloride can be compared with other similar compounds, such as:

Pyrrolidine-2,3-diones: These compounds also contain a pyrrolidine ring but differ in their functional groups and biological activities.

Pyrrolidine-2-one: Another pyrrolidine derivative with distinct chemical properties and applications.

Pyrrolidine-2,5-diones: These compounds have different substitution patterns on the pyrrolidine ring, leading to unique biological profiles.

Uniqueness: this compound is unique due to its specific carboximidamide group, which imparts distinct chemical reactivity and biological activity. This makes it a valuable compound for various research and industrial applications .